Cas no 1208075-39-1 (2-chloro-6-fluorobenzenethiol)

• Product Name: 2-chloro-6-fluorobenzenethiol
• CAS No: 1208075-39-1
• MF: C₆H₄ClFS
• MW: 162.612362861633
• MDL: MFCD00042208
• CID: 2854073
• PubChem ID: 50998021
• Update Time: 2025-10-29

2-chloro-6-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluorobenzenethiol
• EN300-673763
• 2-Chloro-6-fluoro-benZenethiol
• 1208075-39-1
• 2-Chloro-6-fluorobenzene-1-thiol
• IYB07539
• AKOS006275359
• MFCD00042208
• CS-0217075
• AT20825
• SCHEMBL15352112
• DTXSID00679235
• 2-chloro-6-fluorobenzenethiol

• MDL： MFCD00042208
• Inchi： 1S/C6H4ClFS/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
• InChI Key： BNFQVQFCVBEQGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S)F

Computed Properties

• Exact Mass: 161.9706272g/mol
• Monoisotopic Mass: 161.9706272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-chloro-6-fluorobenzenethiol

2-Chloro-6-Fluorobenzenethiol: A Comprehensive Overview

2-Chloro-6-fluorobenzenethiol, identified by the CAS number 1208075-39-1, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with chlorine and fluorine substituents, along with a thiol (-SH) group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 2-chloro-6-fluorobenzenethiol typically involves multi-step organic reactions, often starting from benzene derivatives. The introduction of chlorine and fluorine substituents at specific positions on the benzene ring is crucial for achieving the desired regioselectivity. Recent advancements in catalytic methods and reaction optimization have significantly improved the yield and purity of this compound, making it more accessible for research and industrial use.

One of the most notable applications of 2-chloro-6-fluorobenzenethiol is in the field of materials science, particularly in the development of novel organic electronic materials. The thiol group serves as a versatile functional group that can be used to form strong bonds with metals, such as gold, creating stable interfaces for electronic devices. Research has shown that incorporating this compound into self-assembled monolayers (SAMs) can enhance the performance of sensors and transistors by improving charge transport properties.

In addition to its role in electronics, 2-chloro-6-fluorobenzenethiol has also been explored for its potential in drug discovery. The combination of halogen substituents and the thiol group provides a unique chemical environment that can interact with biological molecules. Recent studies have investigated its ability to act as a ligand in metalloenzyme mimics, suggesting its potential in catalytic processes relevant to medicinal chemistry.

The chemical stability and reactivity of 2-chloro-6-fluorobenzenethiol make it an attractive candidate for various chemical transformations. For instance, the thiol group can undergo nucleophilic substitution reactions, enabling the synthesis of derivatives with diverse functionalities. Furthermore, the presence of electron-withdrawing groups like chlorine and fluorine enhances the electrophilicity of the benzene ring, facilitating electrophilic aromatic substitution reactions.

Recent research has also focused on understanding the environmental impact and degradation pathways of 2-chloro-6-fluorobenzenethiol. Studies have shown that under certain conditions, such as UV light exposure or microbial activity, this compound can undergo oxidative degradation, reducing its persistence in the environment. These findings are crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 2-chloro-6-fluorobenzenethiol, with its unique structure and versatile functional groups, continues to be a subject of intense research across multiple disciplines. Its applications span from organic electronics to drug discovery, with ongoing studies exploring its potential in emerging fields such as nanotechnology and green chemistry. As our understanding of this compound deepens, it is expected to play an increasingly important role in advancing modern chemical technologies.